Cas no 1565722-63-5 (4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565722-63-5
• MF: C₆H₁₀ClN₃O₂S
• MW: 223.680498600006
• MDL: MFCD25946031
• CID: 5245214
• PubChem ID: 121598374
• Update Time: 2026-03-08

4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 4-methyl-5-(1-methylethyl)-
• 4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD25946031
• Inchi： 1S/C6H10ClN3O2S/c1-4(2)5-8-9-6(10(5)3)13(7,11)12/h4H,1-3H3
• InChI Key： LXEDAFNNHKLYEX-UHFFFAOYSA-N
• SMILES： N1=C(C(C)C)N(C)C(S(Cl)(=O)=O)=N1

Additional information on 4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride

Introduction to 4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565722-63-5)

4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride, with the chemical identifier CAS No. 1565722-63-5, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the triazole sulfonyl chloride class, a structural motif known for its versatile applications in drug design and synthesis. The unique combination of a triazole ring, a sulfonyl chloride functional group, and an alkyl substituent at the 5-position makes this molecule a promising candidate for further exploration in medicinal chemistry.

The triazole ring is a prominent feature in many bioactive molecules, exhibiting a broad spectrum of biological activities due to its ability to interact with various biological targets. Triazoles are particularly well-known for their antimicrobial, antifungal, and anti-inflammatory properties. The introduction of a sulfonyl chloride group at the 3-position of the triazole ring enhances the electrophilicity of the molecule, making it an excellent intermediate for further functionalization. This property is particularly valuable in the synthesis of sulfonamide derivatives, which are widely used in medicinal chemistry due to their potent biological activity.

The alkyl substituent at the 5-position, specifically propan-2-yl, contributes to the lipophilicity of the molecule, which can influence its pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). This substitution pattern is often strategically employed to optimize drug-like properties, including solubility and membrane permeability. The presence of both electron-withdrawing and electron-donating groups in this compound can also modulate its reactivity and interactions with biological targets.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The 1,2,4-triazole scaffold has been extensively studied due to its structural versatility and biological activity. Several derivatives of triazoles have shown promising results in preclinical studies as inhibitors of enzymes involved in inflammatory pathways. For instance, compounds with similar structural motifs have been investigated for their potential as COX-2 inhibitors and kinase inhibitors.

The sulfonyl chloride functionality in 4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride is particularly noteworthy as it provides a reactive site for further chemical transformations. Sulfonyl chlorides are commonly used in organic synthesis for their ability to form sulfonamides upon reaction with amines. This reaction is widely employed in the synthesis of biologically active molecules, including drugs and agrochemicals. The reactivity of the sulfonyl chloride group allows for the facile introduction of various amine functionalities into the molecule, enabling the generation of diverse derivatives with tailored biological properties.

One of the most compelling aspects of this compound is its potential as a building block for drug discovery. The combination of a triazole ring and a sulfonyl chloride group offers multiple points for chemical modification, allowing chemists to explore a wide range of structural variations. This flexibility is crucial for optimizing pharmacological properties such as potency, selectivity, and pharmacokinetic behavior. In addition, the propan-2-yl substituent can be further modified or replaced with other functional groups to fine-tune the overall properties of the molecule.

Recent studies have highlighted the importance of heterocyclic compounds in developing new therapeutic agents. For example, derivatives of triazoles have been shown to exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer and inflammation. The structural features of 4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-3-sulfonyl chloride make it a valuable starting point for designing novel molecules with improved therapeutic profiles.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include cyclization reactions to form the triazole ring followed by sulfonylation to introduce the sulfonyl chloride group. The presence of propan-2-yl at the 5-position may require specific conditions to achieve regioselective sulfonylation without affecting other functional groups.

In conclusion, 4-methyl-5-(propan-2-yl)-4H-1,2,4-triazole-sulfonyl chloride (CAS No. 1565722) represents an intriguing compound with significant potential in pharmaceutical research. Its unique structural features make it a versatile intermediate for synthesizing novel bioactive molecules. Further exploration into its chemical reactivity and biological activity will likely uncover new opportunities for drug development across various therapeutic areas.